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Compound of Interest

Compound Name: Mercuric iodate

CAS No.: 7783-32-6

Cat. No.: B1603196

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of mercuric iodate, Hg(IO₃)₂,

detailing its chemical structure, properties, synthesis, and toxicological profile. The information

is intended for researchers, scientists, and professionals in drug development who require a

technical understanding of this inorganic mercury compound.

Chemical Formula and Structure
Mercuric iodate, also known as mercury(II) iodate, is an inorganic compound with the

chemical formula Hg(IO₃)₂ or HgI₂O₆.[1] It is a white, powdered solid.[1][2]

Recent research has shown that mercuric iodate is dimorphous, meaning it crystallizes in two

different forms, designated as α- and β-Hg(IO₃)₂. While the α-modification has been identified

through powder data, the crystal structure of the β-modification has been determined from

single-crystal X-ray data.[3]

The β-Hg(IO₃)₂ structure belongs to the monoclinic space group P2₁ with the following lattice

parameters: a = 5.7818(9) Å, b = 5.6077(10) Å, c = 8.9849(12) Å, and β = 102.890(2)°. Its

structure is composed of trigonal pyramidal IO₃ groups and distorted [HgO₈] polyhedra. These
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polyhedra form infinite zig-zag chains that are interconnected by the iodate groups to create

layers.[3]

Physicochemical and Toxicological Properties
Mercuric iodate is a dense, inorganic salt with limited solubility in water. Key quantitative data

and toxicological information are summarized in the tables below.

Physical and Chemical Properties
Property Value Reference

Molecular Formula Hg(IO₃)₂ [1]

Molecular Weight 550.40 g/mol [1]

Appearance White powder [1][2]

CAS Number 7783-32-6 [1]

Decomposition Decomposes around 500°C [3]

Toxicological Data
Mercuric iodate is classified as a highly toxic substance. Exposure through ingestion,

inhalation, or skin contact can be fatal.[1][2] It is a known neurotoxin, nephrotoxin, and

reproductive toxin.[1]
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Parameter Description Reference

GHS Classification

Acute Toxicity (Oral, Dermal,

Inhalation) - Category 1/2;

Specific Target Organ Toxicity

(Repeated Exposure)

[1]

Target Organs
Nerves, Kidneys,

Gastrointestinal Tract
[1][2]

PEL (OSHA) 0.1 mg/m³ (as Hg) [1]

IDLH (NIOSH) 10.0 mg/m³ (as Hg) [1]

TLV (ACGIH) 0.025 mg/m³ (as Hg) [2]

Experimental Protocols
Detailed, step-by-step experimental protocols for the synthesis and analysis of mercuric
iodate are not widely available in published literature. The following sections describe the

general methods reported for its preparation and the analytical principles that can be applied

for its characterization.

Synthesis of Mercuric Iodate Polymorphs
α-Modification (Precipitation Method): The α-form of mercuric iodate can be prepared by the

precipitation reaction of a slightly acidified mercury(II) nitrate (Hg(NO₃)₂) solution with an

excess of an aqueous iodic acid (HIO₃) solution.[3]

Reaction: Hg(NO₃)₂(aq) + 2HIO₃(aq) → Hg(IO₃)₂(s) + 2HNO₃(aq)

β-Modification (Hydrothermal Treatment): Single crystals of the β-modification have been

grown via the hydrothermal treatment of the polycrystalline α-form precipitate. This process

involves heating the α-form in an aqueous solution at 220°C for approximately 10 days.[3]

Analytical Methods
Specific analytical protocols for the quantitative determination of mercuric iodate are not well-

documented. However, established methods for the analysis of mercury(II) and iodate ions can
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be adapted.

Mercury(II) Determination: Indirect complexometric titration is a suitable method. This

involves adding an excess of a chelating agent like EDTA to a solution containing the

dissolved sample. The unreacted EDTA is then back-titrated with a standard zinc sulfate

solution. Subsequently, a masking agent such as potassium iodide is added to selectively

decompose the Hg-EDTA complex, and the released EDTA is titrated again to determine the

mercury content.

Iodate Determination: An indirect spectrophotometric method can be employed. This method

is based on the reaction of iodate with excess iodide in an acidic solution to produce triiodide

(I₃⁻), which can be quantified by measuring its absorbance at 352 nm.

Biological Interactions and Signaling Pathways
Specific studies detailing the molecular interactions and signaling pathways directly affected by

mercuric iodate are scarce. The toxicological effects are understood based on the broader

knowledge of inorganic mercury(II) compounds.

The primary mechanism of mercury toxicity involves its high affinity for sulfhydryl (-SH) groups

in proteins and enzymes. This interaction can lead to enzyme inhibition and the disruption of

cellular functions. The general toxicological pathway for inorganic mercury involves cellular

uptake, interaction with critical biomolecules, induction of oxidative stress, and ultimately, cell

death, particularly in target organs like the kidneys and the nervous system.

The following diagram illustrates a generalized workflow for the synthesis and characterization

of mercuric iodate based on the available literature.
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Synthesis and Characterization Workflow for Mercuric Iodate
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Caption: Workflow for mercuric iodate synthesis and analysis.
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The following diagram illustrates the generalized toxicological pathway of inorganic mercury

compounds, which is applicable to mercuric iodate.

Generalized Toxicological Pathway of Inorganic Mercury
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Caption: Generalized mechanism of inorganic mercury toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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